![molecular formula C16H23NO3 B5678749 [3-(cyclopropylmethyl)-1-(2-methyl-3-furoyl)-3-piperidinyl]methanol](/img/structure/B5678749.png)
[3-(cyclopropylmethyl)-1-(2-methyl-3-furoyl)-3-piperidinyl]methanol
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Overview
Description
The compound of interest belongs to a class of organic molecules that typically involve cyclopropylmethyl and piperidinyl groups. These compounds are of interest in various chemical syntheses and reactions due to their unique structures and potential applications in medicinal chemistry and materials science.
Synthesis Analysis
Research on similar compounds, such as the synthesis and crystal structure analysis of various piperidinyl-methanol derivatives, provides insights into potential synthesis routes for complex molecules incorporating piperidinyl groups. For instance, the synthesis of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol involves condensation reactions and is characterized by spectroscopic techniques and X-ray crystallography (Girish et al., 2008).
Molecular Structure Analysis
The molecular structure of compounds containing piperidinyl groups has been analyzed using X-ray diffraction studies, revealing details like crystal class, space group, and bond angles, which are critical for understanding the compound's 3D conformation and reactivity (Benakaprasad et al., 2007).
Chemical Reactions and Properties
Cyclopropylmethyl cations derived from cyclopropylmethanols show varied reaction behaviors, including the formation of homoallylic ethers and ring-enlargement products, depending on substituents and conditions (Honda et al., 2009). Such studies elucidate the reactivity patterns and potential transformations of cyclopropylmethyl-containing compounds.
Physical Properties Analysis
The physical properties, such as crystallization patterns and hydrogen bonding, are crucial for understanding the stability and solubility of these compounds. The chair conformation of the piperidine ring and tetrahedral geometry around sulfur or other heteroatoms play a significant role in the physical characteristics of these molecules.
Chemical Properties Analysis
The chemical properties of cyclopropylmethyl and piperidinyl derivatives, including reactivity towards nucleophiles, electrophiles, and various reaction conditions, are essential for their application in synthetic chemistry. Studies on methanolysis reactions and cyclopropane ring-opening provide insights into their potential chemical behavior (Lim et al., 2002).
properties
IUPAC Name |
[3-(cyclopropylmethyl)-3-(hydroxymethyl)piperidin-1-yl]-(2-methylfuran-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-12-14(5-8-20-12)15(19)17-7-2-6-16(10-17,11-18)9-13-3-4-13/h5,8,13,18H,2-4,6-7,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTKBHHFGOYKSBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)N2CCCC(C2)(CC3CC3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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